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Compound of Interest

Compound Name:
4-Oxocyclohexane-1,1-

dicarboxylic acid

Cat. No.: B1338851 Get Quote

Technical Support Center: 4-Oxocyclohexane-
1,1-dicarboxylic acid
This technical support center provides essential safety information, handling guidelines, and

troubleshooting advice for researchers, scientists, and drug development professionals working

with 4-Oxocyclohexane-1,1-dicarboxylic acid (CAS No: 58230-12-9).

Frequently Asked Questions (FAQs) - Safety and
Handling
Q1: What are the primary hazards associated with 4-Oxocyclohexane-1,1-dicarboxylic acid?

A1: The primary hazards include potential skin and eye irritation. Inhalation of dust may cause

respiratory irritation.[1] The chemical, physical, and toxicological properties have not been

thoroughly investigated, so it should be handled with care as a potentially hazardous

substance.[1]

Q2: What personal protective equipment (PPE) should be worn when handling this compound?

A2: Always handle 4-Oxocyclohexane-1,1-dicarboxylic acid in a well-ventilated area or in a

fume hood. The following PPE is recommended:
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Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber). Inspect gloves before use

and dispose of contaminated gloves properly.[2]

Body Protection: A laboratory coat.

Respiratory Protection: If dust is generated, use a NIOSH (US) or CEN (EU) approved

particle respirator.[1][2]

Q3: What are the proper storage conditions for 4-Oxocyclohexane-1,1-dicarboxylic acid?

A3: Store the compound in a tightly sealed container in a dry, cool, and well-ventilated place.

Some suppliers recommend storage at 2-8°C.

Q4: What should I do in case of accidental exposure?

A4: Follow these first-aid measures:

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Consult a

physician.[1]

After Skin Contact: Immediately wash the affected area with soap and plenty of water.

Consult a physician.[1]

After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[1][2]

After Swallowing: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[1][2]

Q5: How should I handle spills of 4-Oxocyclohexane-1,1-dicarboxylic acid?

A5: For small spills, avoid generating dust. Sweep up the material and place it in a suitable,

closed container for disposal.[2] Ensure adequate ventilation. For large spills, evacuate the

area and follow your institution's emergency procedures. Do not let the product enter drains.[1]

[2]
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Q6: What are the recommended disposal methods for this chemical?

A6: Dispose of the chemical and its container in accordance with local, state, and federal

regulations. It is recommended to use a licensed professional waste disposal service.[1]

Physical and Chemical Properties
Property Value

CAS Number 58230-12-9

Molecular Formula C₈H₁₀O₅

Molecular Weight 186.16 g/mol [1][3][4]

Appearance Solid

Storage Temperature 2-8°C

Troubleshooting Guide for Experiments
Issue 1: Incomplete or Slow Esterification Reaction

Possible Cause 1: Insufficient Catalyst: The esterification of carboxylic acids is typically acid-

catalyzed.

Solution: Ensure an adequate amount of a strong acid catalyst (e.g., sulfuric acid) is used.

The reaction is slow and reversible without a catalyst.

Possible Cause 2: Water Inhibition: Water is a byproduct of esterification and its presence

can shift the equilibrium back towards the reactants.

Solution: Use a dehydrating agent or a Dean-Stark apparatus to remove water as it is

formed. Running the reaction in a solvent that azeotropically removes water can also be

effective.

Possible Cause 3: Steric Hindrance: The gem-dicarboxylic acid structure might present some

steric hindrance.
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Solution: Increase the reaction temperature (heat under reflux) and/or extend the reaction

time. Using a more reactive alcohol or converting the carboxylic acid to a more reactive

derivative (e.g., an acyl chloride) may also be necessary.[5]

Issue 2: Unwanted Decarboxylation

Possible Cause 1: High Reaction Temperature: Dicarboxylic acids, particularly those with a

ketone group beta to a carboxyl group (which is the case here), can undergo decarboxylation

upon heating.[6][7]

Solution: Carefully control the reaction temperature. If possible, use milder reaction

conditions or a catalyst that allows for lower temperatures. Monitor the reaction for gas

evolution (CO₂), which indicates decarboxylation.

Possible Cause 2: Presence of Strong Acids or Bases at High Temperatures: These

conditions can promote decarboxylation.

Solution: If the desired reaction allows, buffer the system or choose reagents that do not

require harsh pH conditions at elevated temperatures.

Issue 3: Difficulty in Product Purification

Possible Cause 1: Co-elution of Starting Material and Product: The polarity of the

dicarboxylic acid and its ester or other derivatives might be similar, leading to poor

separation by column chromatography.

Solution: Optimize the solvent system for thin-layer chromatography (TLC) before

attempting column chromatography. A gradient elution might be necessary. Consider

converting the product to a less polar derivative for easier separation, followed by

deprotection.

Possible Cause 2: Product is a Water-Soluble Solid: Carboxylic acids can be highly polar

and water-soluble, making extraction from aqueous media difficult.

Solution: Perform multiple extractions with an appropriate organic solvent. Acidifying the

aqueous layer can help to protonate the carboxylate and increase its solubility in the
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organic phase. Salting out the aqueous layer with brine can also improve extraction

efficiency.

Experimental Workflow and Troubleshooting Logic
Below is a generalized workflow for troubleshooting an unexpected outcome in a reaction

involving 4-Oxocyclohexane-1,1-dicarboxylic acid.

Troubleshooting Workflow
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Caption: A logical diagram for troubleshooting unexpected experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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